Cas no 2228205-28-3 (2,2-Difluoro-2-(5-fluoro-2-nitrophenyl)acetic acid)

• Product Name: 2,2-Difluoro-2-(5-fluoro-2-nitrophenyl)acetic acid
• CAS No: 2228205-28-3
• MF: C₈H₄F₃NO₄
• MW: 235.116872787476
• CID: 5793855
• PubChem ID: 165700435
• Update Time: 2025-10-29

2,2-Difluoro-2-(5-fluoro-2-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(5-fluoro-2-nitrophenyl)acetic acid
• 2228205-28-3
• EN300-1942063
• 2,2-Difluoro-2-(5-fluoro-2-nitrophenyl)acetic acid

• Inchi： 1S/C8H4F3NO4/c9-4-1-2-6(12(15)16)5(3-4)8(10,11)7(13)14/h1-3H,(H,13,14)
• InChI Key： VOTJIAOEQDBJNW-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=C(C=CC=1[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 235.00924210g/mol
• Monoisotopic Mass: 235.00924210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1Ų

Additional information on 2,2-Difluoro-2-(5-fluoro-2-nitrophenyl)acetic acid

Exploring the Chemistry and Applications of 2,2-Difluoro-2-(5-fluoro-2-nitrophenyl)acetic Acid

2,2-Difluoro-2-(5-fluoro-2-nitrophenyl)acetic acid, identified by the CAS number 134671-49-8, is a compound of significant interest in contemporary chemical research. This compound, with its unique structural features, has garnered attention due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, characterized by the presence of two fluorine atoms on the acetic acid moiety and a nitro group on the aromatic ring, contributes to its distinctive chemical properties.

The synthesis of 2,2-Difluoro-2-(5-fluoro-2-nitrophenyl)acetic acid involves a multi-step process that typically begins with the preparation of the aromatic precursor. Researchers have explored various routes to optimize the synthesis, including Friedel-Crafts acylation and subsequent fluorination steps. Recent advancements in catalytic methods have enabled higher yields and improved purity, making this compound more accessible for large-scale applications.

The chemical structure of this compound plays a pivotal role in its reactivity and stability. The fluorine atoms on the acetic acid group enhance the molecule's lipophilicity, which is crucial for its bioavailability in pharmaceutical applications. Additionally, the nitro group on the aromatic ring introduces electron-withdrawing effects, influencing the compound's electronic properties and reactivity in various chemical reactions.

In terms of applications, 2,2-Difluoro-2-(5-fluoro-2-nitrophenyl)acetic acid has shown promise in drug discovery programs targeting specific biological pathways. For instance, recent studies have highlighted its potential as a lead compound in anti-cancer drug development due to its ability to inhibit key enzymes involved in tumor progression. The compound's unique pharmacokinetic profile makes it an attractive candidate for further preclinical testing.

Beyond pharmaceuticals, this compound has also been investigated for its role in agrochemicals. Its ability to act as a herbicide or fungicide has been explored in recent agricultural studies. The compound's stability under environmental conditions and its selective toxicity towards certain plant pathogens make it a viable option for sustainable agricultural practices.

The environmental impact of 134671-49-8 is another area of active research. Scientists are examining its degradation pathways under various environmental conditions to assess its potential risks to ecosystems. Preliminary findings suggest that the compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in the environment.

In conclusion, 2,2-Difluoro-2-(5-fluoro-2-nitrophenyl)acetic acid, with its unique chemical properties and diverse applications, continues to be a focal point in chemical research. As advancements in synthetic methods and application studies progress, this compound holds the potential to contribute significantly to various industries while maintaining a favorable environmental profile.